Cas no 2137650-84-9 (3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride
• CAS No: 2137650-84-9
• MF: C₁₁H₁₃FN₂O₃S
• MW: 272.295924901962
• CID: 6607053
• PubChem ID: 165457844
• Update Time: 2025-10-28

3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride
• 2137650-84-9
• EN300-713118

• Inchi： 1S/C11H13FN2O3S/c1-11(2,3)14-7-8(6-13-14)9-4-5-17-10(9)18(12,15)16/h4-7H,1-3H3
• InChI Key： PXTLHFDVNQLYIB-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1C=NN(C=1)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 272.06309162g/mol
• Monoisotopic Mass: 272.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.5Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride

Introduction to 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2137650-84-9)

3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2137650-84-9) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a sulfonyl fluoride group, and a substituted pyrazole moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of novel therapeutic agents.

The sulfonyl fluoride functional group is particularly noteworthy due to its reactivity and versatility in chemical transformations. It can undergo various reactions, such as nucleophilic substitution, which makes it an attractive building block for the synthesis of complex molecules. In the context of medicinal chemistry, sulfonyl fluorides have been explored for their ability to modulate biological targets, including enzymes and receptors, which are crucial for the development of new drugs.

The furan ring is another key structural element of this compound. Furan-containing molecules are known for their biological activities and have been widely studied in drug discovery. The presence of a furan ring can enhance the lipophilicity and metabolic stability of a molecule, which are important factors in drug design. Additionally, the furan ring can participate in π-stacking interactions with biomolecules, potentially improving binding affinity and selectivity.

The pyrazole moiety, specifically the 1-tert-butyl substituted pyrazole, adds further complexity and functionality to the molecule. Pyrazoles are heterocyclic compounds that have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities. The tert-butyl substitution on the pyrazole ring can influence the conformational flexibility and electronic properties of the molecule, which may affect its biological activity and pharmacokinetic profile.

Recent research has highlighted the potential of compounds like 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that sulfonyl fluorides derived from furan rings exhibited potent inhibitory activity against specific kinases involved in cancer progression. Another study in Organic & Biomolecular Chemistry demonstrated that pyrazole-containing compounds could effectively target G-quadruplex DNA structures, which are implicated in various diseases.

In addition to its potential as a therapeutic agent, 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride has also been explored as an intermediate in synthetic routes leading to more complex molecules. Its reactivity and functional group diversity make it a valuable starting material for multistep syntheses. Researchers have utilized this compound to synthesize novel scaffolds with improved pharmacological properties, such as enhanced potency and reduced toxicity.

The synthesis of 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride typically involves several steps, including the formation of the furan ring, introduction of the sulfonyl fluoride group, and substitution on the pyrazole ring. Various methods have been reported in the literature for each step, allowing for optimization based on specific requirements and available resources. For example, one common approach involves the reaction of 2-chlorofuran with sodium sulfite to form the corresponding sulfinic acid salt, followed by oxidation to generate the sulfonyl chloride intermediate. Subsequent reaction with tert-butylhydrazine hydrochloride leads to the formation of the desired pyrazole-substituted furan derivative.

In conclusion, 3-(1-tert-butyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2137650-84-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further solidifying its importance in the field.